Cas no 87787-49-3 (Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl-)

• Product Name: Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl-
• CAS No: 87787-49-3
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• CID: 722787
• PubChem ID: 3021164
• Update Time: 2025-04-19

Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[(4-fluorophenyl)sulfonyl]-3-methyl-
• 1-(4-fluorophenyl)sulfonyl-3-methylbenzene
• m-[(p-fluorophenyl)sulphonyl]toluene
• M-[(P-FLUOROPHENYL)SULFONYL]TOLUENE
• 87787-49-3
• starbld0034942
• NS00064904
• 1-[(4-Fluorophenyl)sulfonyl]-3-methylbenzene
• DTXSID80236628
• AKOS040752884
• 1-((4-Fluorophenyl)sulfonyl)-3-methylbenzene
• m-((p-Fluorophenyl)sulphonyl)toluene
• EINECS 289-347-9

• Inchi： 1S/C13H11FO2S/c1-10-3-2-4-13(9-10)17(15,16)12-7-5-11(14)6-8-12/h2-9H,1H3
• InChI Key： OTJNJSHIASASQC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 250.046
• Monoisotopic Mass: 250.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.262
• Boiling Point: 394.1°C at 760 mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.569